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acid

Cat. No.: B3024230 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 4-
Hydroxycyclohexanecarboxylic acid, a molecule of interest in various fields of chemical and

pharmaceutical research. Understanding the solubility of this compound in different solvents is

critical for its application in synthesis, formulation, and biological studies. This document

compiles available quantitative solubility data, details relevant experimental methodologies,

and discusses the physicochemical properties influencing its solubility.

Physicochemical Properties
4-Hydroxycyclohexanecarboxylic acid (C₇H₁₂O₃, Molar Mass: 144.17 g/mol ) exists as two

stereoisomers: cis and trans. The presence of both a hydroxyl and a carboxylic acid functional

group imparts a polar character to the molecule, influencing its solubility in various media. The

carboxylic acid moiety has a predicted pKa of approximately 4.51, which is crucial for

understanding its pH-dependent aqueous solubility.[1]

Quantitative Solubility Data
The solubility of a compound is a fundamental physical property that dictates its behavior in

different solvent systems. The following tables summarize the available quantitative solubility
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data for the cis and trans isomers of 4-Hydroxycyclohexanecarboxylic acid in various

solvents.

Table 1: Solubility of trans-4-Hydroxycyclohexanecarboxylic Acid

Solvent System Solubility Temperature Method

Dimethyl Sulfoxide

(DMSO)
28 mg/mL Not Specified Not Specified

Dimethyl Sulfoxide

(DMSO)
100 mg/mL Not Specified Not Specified

10% DMSO / 90%

Corn Oil
≥ 2.5 mg/mL Not Specified Not Specified

Table 2: Solubility of cis-4-Hydroxycyclohexanecarboxylic Acid

Solvent
Solubility
Description

Temperature Method

Water Soluble[2] Not Specified Not Specified

Methanol Almost transparent Not Specified Not Specified

Note: A significant lack of comprehensive, publicly available quantitative solubility data for both

isomers in a wide range of common organic solvents and aqueous buffers at various

temperatures was observed during the literature review for this guide.

Experimental Protocol for Solubility Determination:
The Shake-Flask Method
A widely accepted and reliable method for determining the equilibrium solubility of a compound

is the shake-flask method. This protocol is a foundational technique in pharmaceutical and

chemical research and is recommended by regulatory bodies such as the United States

Pharmacopeia (USP).
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Principle
The shake-flask method involves agitating an excess amount of the solid compound in a

specific solvent system at a constant temperature until equilibrium is reached between the

dissolved and undissolved solute. The concentration of the solute in the resulting saturated

solution is then determined analytically.

Detailed Methodology
Preparation of the Test System:

An excess amount of 4-Hydroxycyclohexanecarboxylic acid is added to a known

volume of the selected solvent in a sealed, temperature-controlled container (e.g., a glass

vial or flask). The excess solid ensures that the solution becomes saturated.

Equilibration:

The container is agitated using a mechanical shaker or magnetic stirrer at a constant,

controlled temperature.

The agitation period is crucial and should be sufficient to ensure that thermodynamic

equilibrium is achieved. This can often range from 24 to 72 hours. It is advisable to take

samples at different time points (e.g., 24, 48, and 72 hours) to confirm that the

concentration of the dissolved solute is no longer changing, thus indicating that equilibrium

has been reached.

Phase Separation:

Once equilibrium is established, the undissolved solid must be separated from the

saturated solution. This is a critical step to avoid artificially high solubility values.

Common techniques for phase separation include centrifugation followed by careful

filtration of the supernatant. The filter used should be chemically inert and should not

absorb the solute (e.g., a PTFE syringe filter).

Quantification of the Solute:
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The concentration of 4-Hydroxycyclohexanecarboxylic acid in the clear, saturated

filtrate is then determined using a validated analytical method.

High-Performance Liquid Chromatography (HPLC) is a common and accurate technique

for this purpose. A calibration curve should be generated using standard solutions of the

compound at known concentrations to ensure accurate quantification.

Data Reporting:

The solubility is typically reported in units of mass per volume (e.g., mg/mL) or molarity

(mol/L) at the specified temperature.

Below is a graphical representation of the experimental workflow for the shake-flask method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3024230#solubility-of-4-
hydroxycyclohexanecarboxylic-acid-in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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